Cas no 15291-76-6 (Ginkgolide C)

Conclusion: ginkgolide C is a flavonoid isolated from Ginkgo biloba leaves, which has a variety of biological functions, can reduce platelet aggregation, improve Alzheimer's disease and so on

Ginkgolide C structure

Product Name:Ginkgolide C

CAS No:15291-76-6

Molecular Formula:C₂₀H₂₄O₁₁

Molecular Weight:440.3980

MDL:MFCD06642603

CID:50072

Ginkgolide C Properties

Names and Identifiers

- Ginkgolide C
- 1,7-DIHYDROXY-GINKGOLIDE A
- bn52022
- (1S,2R,3S,3aS,4R,6aR,7aR,7bR,8S,10aS,11R,11aR)-3-(1,1-Dimethylethyl)hexahydro-2,4,7b,11-tetrahydroxy-8-methyl-9H-1,7a-(epoxymethano)-1H,6aH-cyclopenta[c]furo[2,3-b]furo[3',2':3,4]cyclopenta[1,2-d]furan-5,9,12(4H)-trione
- Gingkolide C
- GinkgolideA,1,7-dihydroxy-, (1α,7β)-
- GINKGOLIDE C(P) PrintBack
- Ginkgolide C
- 1,3,7,10-Tetrahydroxyginkgolid
- BN-52022
- Ginkgolid C
- Ginkgolide-C
- [ "" ]
- (1R,6R,7S,8S,9R,10S,11R,12R,13S,16S,17R)-8-Tert-butyl-6,9,12,17-tetrahydroxy-16-methyl-2,4,14,19-tet
- BN 52022
- GTPL1863
- LMPR0104540003
- C07603
- CID 441295
- +Expand
- MDL： MFCD06642603
- InChIKey： AMOGMTLMADGEOQ-PYLUGNSCSA-N
- Inchi： 1S/C20H24O11/c1-5-12(24)28-11-8(22)18-10-6(21)7(16(2,3)4)17(18)9(23)13(25)30-15(17)31-20(18,14(26)29-10)19(5,11)27/h5-11,15,21-23,27H,1-4H3/t5-,6-,7+,8-,9+,10-,11+,15+,17+,18-,19-,20-/m1/s1
- SMILES： O1[C@@]2([H])[C@@]3([C@]([H])(C(=O)O2)O)[C@]([H])(C(C)(C)C)[C@H]([C@]2([H])[C@@]43[C@@H]([C@@]3([H])[C@]([C@H](C)C(=O)O3)([C@]14C(=O)O2)O)O)O

Computed Properties

Exact Mass: 440.131862g/mol
Surface Charge: 0
XLogP3: -1.4
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 1
Monoisotopic Mass: 440.131862g/mol
Monoisotopic Mass: 440.131862g/mol
Topological Polar Surface Area: 169Å²
Heavy Atom Count: 31
Complexity: 957
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 6
Surface Charge: 0
Molecular Weight: 440.4

Experimental Properties

LogP: -2.39870
PSA: 169.05000
Boiling Point: 813.8℃/760mmHg
Color/Form: Powder
Solubility: Not determined
Density: 1.7200

Ginkgolide C Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AP06-1mg	Ginkgolide C	15291-76-6	98%	1mg	$6.00	2024-06-20
A2B Chem LLC	AE98166-1mg	Ginkgolide c	15291-76-6	≥98%	1mg	$29.00	2024-04-20
Aaron	AR00AP8I-10mg	Ginkgolide C	15291-76-6	97%	10mg	$43.00
abcr	AB479181-10mg	Ginkgolide c; .	15291-76-6		10mg	€90.20	2024-08-03
Ambeed	A156718-1mg	(1S,2R,3S,3aS,4R,6aR,7aR,7bR,8S,10aS,11R,11aR)- 3-(1,1-Dimethylethyl)hexahydro-2,4,7b,11-tetrahydroxy-8-methyl-9H-1,7a-(Epoxymethano)-1H,6aH-cyclopenta[c]furo[2,3-b]furo[3′,2′:3,4]cyclopenta[1,2-d]furan-5,9,12(4H)-trione	15291-76-6	98%	1mg	$7.0
ChemFaces	CFN99639-20mg	Ginkgolide C	15291-76-6	>=98%	20mg	$50
ChemScence	CS-3725-10mg	Ginkgolide C	15291-76-6	≥98.0%	10mg	$102.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0648-20mg	Ginkgolide C	15291-76-6	98%	20mg	$40	2023-09-20
ChromaDex Standards	ASB-00007179-025-25mg	GINKGOLIDE C	15291-76-6	%	25mg	$532.00
Crysdot LLC	CD31003299-50mg	Ginkgolide C	15291-76-6	98+%	50mg	$217	2024-07-18

Ginkgolide C Synthesis

Ginkgolide C Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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Ginkgolide C Related Literature

1. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
2. Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†

Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
3. Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†

Na Liu,Liu-Liang Mao,Bin Yang Chem. Commun., 2014,50, 10879-10882
4. Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†

Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
5. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
6. Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy

N. Köse,I. W. Schie,C. Krafft Anal. Methods, 2018,10, 2785-2791
7. Real-time in vivo uric acid biosensor system for biophysical monitoring of birds

A. Gumus,S. Lee,K. Karlsson,R. Gabrielson,D. W. Winkler,D. Erickson Analyst, 2014,139, 742-748
8. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
9. Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Jieyu Chen,Zhehong Tang,Ruonan Tian,Yulong Bai,Shifeng Zhao,Hao Zhang RSC Adv., 2016,6, 33834-33842
10. Inside front cover

Biomater. Sci., 2014,2, 2-2

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